Cas no 2229140-02-5 (4-(azetidin-3-yl)methyl-3-fluoropyridine)

• Product Name: 4-(azetidin-3-yl)methyl-3-fluoropyridine
• CAS No: 2229140-02-5
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 5903802
• PubChem ID: 165618202
• Update Time: 2025-06-10

4-(azetidin-3-yl)methyl-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methyl-3-fluoropyridine
• EN300-1817673
• 2229140-02-5
• 4-[(azetidin-3-yl)methyl]-3-fluoropyridine

• Inchi： 1S/C9H11FN2/c10-9-6-11-2-1-8(9)3-7-4-12-5-7/h1-2,6-7,12H,3-5H2
• InChI Key： IBOOBTYDKWCDPL-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC1CNC1

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 24.9Ų

Additional information on 4-(azetidin-3-yl)methyl-3-fluoropyridine

Comprehensive Overview of 4-(azetidin-3-yl)methyl-3-fluoropyridine (CAS No. 2229140-02-5): Properties, Applications, and Industry Insights

The compound 4-(azetidin-3-yl)methyl-3-fluoropyridine (CAS No. 2229140-02-5) is a fluorinated pyridine derivative with a unique azetidine substitution, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular structure combines the reactivity of a fluoropyridine core with the conformational rigidity of an azetidinylmethyl group, offering diverse applications in drug discovery and material science. This article explores its properties, synthesis, and relevance in modern research, addressing trending queries like "fluoropyridine derivatives in drug design" and "azetidine-based building blocks."

In recent years, 4-(azetidin-3-yl)methyl-3-fluoropyridine has garnered attention due to the rising demand for heterocyclic compounds in medicinal chemistry. Its fluorine atom enhances metabolic stability and bioavailability, a feature highly sought after in the development of kinase inhibitors and CNS-targeting therapeutics. Researchers frequently search for "role of fluorinated pyridines in FDA-approved drugs," underscoring its potential. The azetidine ring further contributes to spatial efficiency, aligning with the industry's focus on "fragment-based drug discovery."

Synthetic routes to CAS 2229140-02-5 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions, topics frequently queried as "synthesis of 3-fluoropyridine derivatives." Its purity (>98%) and stability under inert conditions make it suitable for high-throughput screening. Notably, its logP and hydrogen bond acceptor/donor counts align with Lipinski’s Rule of Five, addressing common questions like "how to optimize lead compounds for oral bioavailability."

Beyond pharmaceuticals, 4-(azetidin-3-yl)methyl-3-fluoropyridine finds niche applications in ligand design for catalysis and fluorescent probes. The "azetidine moiety" is pivotal in tuning electronic properties, a hot topic in "materials science for OLEDs." Its 3-fluoropyridine scaffold also resonates with searches for "bioisosteres for benzene in medicinal chemistry," highlighting its versatility.

Regulatory and safety profiles of CAS 2229140-02-5 are compliant with standard laboratory protocols, though users often inquire about "handling fluorinated compounds safely." Proper storage (-20°C under argon) and MSDS guidelines are critical, reflecting broader concerns about "green chemistry in heterocycle synthesis."

In conclusion, 4-(azetidin-3-yl)methyl-3-fluoropyridine exemplifies the intersection of innovation and utility in modern chemistry. Its dual functionality—bridging fluoropyridine reactivity and azetidine rigidity—positions it as a keystone in addressing challenges like "improving drug half-lives" and "designing selective enzyme inhibitors." As research trends evolve, this compound will likely remain a focal point for queries such as "next-gen heterocycles for precision medicine."